Cas no 2224533-56-4 (2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide)
2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS033019817
- Z1069523402
- 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide
- 2224533-56-4
- EN300-6527961
-
- Inchi: 1S/C19H20FN3O2/c1-13-2-4-14(5-3-13)19(25)23-10-7-16(8-11-23)22-18(24)15-6-9-21-17(20)12-15/h2-6,9,12,16H,7-8,10-11H2,1H3,(H,22,24)
- InChI Key: MLEGGMSUPSPBSI-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CN=1)C(NC1CCN(C(C2C=CC(C)=CC=2)=O)CC1)=O
Computed Properties
- Exact Mass: 341.15395505g/mol
- Monoisotopic Mass: 341.15395505g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 62.3Ų
2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6527961-0.05g |
2-fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide |
2224533-56-4 | 95.0% | 0.05g |
$212.0 | 2025-03-13 |
2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide
2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide (CAS No. 2224533-56-4): A Comprehensive Overview
2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide (CAS No. 2224533-56-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential therapeutic applications, represents a promising candidate for the development of new drugs targeting various diseases. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.
The chemical structure of 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide is noteworthy for its complexity and functional groups. The presence of a fluorine atom, a piperidine ring, and a benzoyl group contributes to its unique pharmacological profile. The fluorine atom, in particular, is known to enhance the lipophilicity and metabolic stability of molecules, making it a valuable feature in drug design. The piperidine ring provides structural rigidity and can influence the compound's binding affinity to specific receptors. The benzoyl group adds further complexity and can modulate the compound's biological activity.
Recent studies have highlighted the potential therapeutic applications of 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders. A study published in the Journal of Medicinal Chemistry demonstrated that 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide exhibits potent SSRI activity with high selectivity for serotonin transporters over other monoamine transporters. This selectivity is crucial for minimizing side effects and improving patient compliance.
In addition to its SSRI activity, 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides, which are key contributors to Alzheimer's pathology. The ability to modulate BACE1 activity makes 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide a potential therapeutic agent for slowing down or preventing the progression of Alzheimer's disease.
The pharmacokinetic properties of 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are essential characteristics for a successful drug candidate. These properties suggest that 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide could be administered orally with minimal dosing frequency, enhancing patient convenience and adherence to treatment regimens.
To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, 2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide (CAS No. 2224533-56-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting depression, anxiety disorders, and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.
2224533-56-4 (2-Fluoro-N-[1-(4-methylbenzoyl)piperidin-4-yl]pyridine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)